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Compound of Interest

Compound Name: (+)-alpha-Funebrene

Cat. No.: B1599330

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-alpha-Funebrene is a naturally occurring sesquiterpene hydrocarbon found in the essential
oils of various plants. It is characterized by a pleasant, woody, and floral aroma, which has led
to its exploration as a potential ingredient in the fragrance industry. These application notes
provide an overview of its use, available data, and general protocols for its evaluation and
incorporation into fragrance formulations.

Organoleptic Properties and Applications

(+)-alpha-Funebrene is primarily valued for its unique scent profile, which can add complexity
and a natural character to fragrance compositions.

Odor Profile: Woody, floral, and slightly spicy.
Potential Applications:

e Fine Fragrances: As a component in perfumes and colognes to impart or enhance woody
and floral notes.

o Personal Care Products: Incorporation into soaps, lotions, and other cosmetics to provide a
pleasant scent.[1]
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» Household Products: Use in air fresheners and cleaning agents.

It is important to note that while several sources suggest its use in the fragrance industry, at
least one database, The Good Scents Company, explicitly states "not for fragrance use".[2] The
reasons for this contradiction are not immediately apparent from the available literature and
warrant further investigation, potentially related to regulatory status, lack of extensive safety
data, or stability issues.

Quantitative Data

Comprehensive quantitative data for (+)-alpha-Funebrene as a fragrance ingredient is limited
in publicly available literature. The following table summarizes the key data points that are
crucial for formulation, with the understanding that some of this information is not yet
specifically determined for this compound.
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Parameter Value Source/Notes
Molecular Weight 204.35 g/mol [3]
Boiling Point 252 °C Not specified in search results

This critical value, indicating

the lowest concentration at
Odor Threshold Not Found which the odor can be

detected, is not available in the

searched literature.

Conflicting information exists.
While its aromatic properties
are noted, a specific safe and
effective concentration range
Recommended Usage Level Not Found )

for fragrance formulations has
not been published. One
source indicates it is "not for

fragrance use".[2]

Data on how long the scent of
Substantivity on Skin Not Found (+)-alpha-Funebrene lasts on

the skin is not available.

Specific studies on the stability
of (+)-alpha-Funebrene in
typical alcoholic perfume

Stability in Ethanol Not Found bases are not available.
Sesquiterpenes, in general,
can be susceptible to

oxidation.

Experimental Protocols

The following are generalized protocols that can be adapted for the evaluation and use of (+)-
alpha-Funebrene in fragrance applications.

Protocol for Sensory Evaluation
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Objective: To determine the odor profile and intensity of (+)-alpha-Funebrene.
Materials:

e (+)-alpha-Funebrene sample

o Ethanol (perfumer's grade)

e Glass beakers and stirring rods

o Perfume testing strips (mouillettes)

o A panel of trained sensory analysts

e Odor-free evaluation room

Procedure:

o Sample Preparation: Prepare dilutions of (+)-alpha-Funebrene in ethanol at various
concentrations (e.g., 10%, 5%, 1%).

o Evaluation:

[¢]

Dip a clean testing strip into each dilution.

[e]

Allow the solvent to evaporate for a few seconds.

[e]

Present the strips to the sensory panel in a randomized and blind manner.

o

Panelists should evaluate the odor at different time intervals (top notes, heart notes, base
notes) and record their descriptions and intensity ratings on a standardized scale.

o Data Analysis: Compile the descriptions to create a detailed odor profile. Analyze the
intensity ratings to understand the concentration-response relationship.

Protocol for Stability Testing

Objective: To assess the stability of (+)-alpha-Funebrene in a hydroalcoholic fragrance base.
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Materials:

(+)-alpha-Funebrene

Hydroalcoholic solution (e.g., 80% ethanol, 20% deionized water)

Clear and amber glass bottles

Gas Chromatography-Mass Spectrometry (GC-MS) equipment

Controlled environment chambers (for temperature and light exposure)

Procedure:

Sample Preparation: Prepare a solution of (+)-alpha-Funebrene at a known concentration in
the hydroalcoholic base.

Storage Conditions:

o Store samples in both clear and amber glass bottles to assess light stability.

o Place sets of samples under different conditions:

Refrigerated (4°C)

Room temperature (20-25°C)

Accelerated aging (e.g., 40°C)

Light exposure (controlled UV or daylight simulation)

Analysis:

o At specified time points (e.g., 0, 1, 2, 4, 8, 12 weeks), take an aliquot from each sample.

o Analyze the concentration of (+)-alpha-Funebrene using a validated GC-MS method.

o Also, perform a sensory evaluation of the aged samples to detect any changes in the odor
profile.
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o Data Interpretation: Plot the concentration of (+)-alpha-Funebrene over time for each
storage condition to determine its degradation rate. Note any significant changes in scent.

Quality Control

For the use of (+)-alpha-Funebrene in fragrances, it is essential to establish quality control
specifications.

Recommended QC Tests:
o Appearance: Visual inspection for color and clarity.
e Odor: Sensory comparison to a reference standard.

e Purity: GC-MS analysis to determine the percentage of (+)-alpha-Funebrene and to identify
any impurities.

» Specific Gravity and Refractive Index: Physical parameters that can indicate purity.

Diagrams

The following diagrams illustrate general workflows relevant to the application of a new
ingredient in the fragrance industry.

Figure 1. General workflow for the evaluation of a new fragrance ingredient.
Figure 2. Process flow for the sensory evaluation of (+)-alpha-Funebrene.

Signaling Pathways

Currently, there is no specific information available in the scientific literature regarding the
olfactory receptors that are activated by (+)-alpha-Funebrene or the specific signaling
pathways involved in its perception. Olfactory perception, in general, involves the binding of
odorant molecules to G-protein coupled receptors on olfactory sensory neurons, which triggers
a downstream signaling cascade leading to the perception of smell in the brain.[4]

Conclusion and Future Directions

(+)-alpha-Funebrene presents an interesting profile for the fragrance industry due to its
pleasant woody and floral aroma. However, the significant lack of quantitative data on its odor
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threshold, recommended usage levels, and stability, as well as the contradictory information
regarding its suitability for use in fragrances, are major hurdles for its widespread adoption.
Further research is required to fill these knowledge gaps. Specifically, comprehensive safety
assessments and stability studies are needed to establish its viability and to provide
formulators with the necessary data to use it confidently and effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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